Cas no 252664-91-8 (Phenol,3-(aminomethyl)-2,6-difluoro-)

Phenol,3-(aminomethyl)-2,6-difluoro- is a fluorinated phenolic compound featuring an aminomethyl functional group, making it a versatile intermediate in organic synthesis. The presence of fluorine atoms enhances its reactivity and stability, particularly in electrophilic aromatic substitution and nucleophilic reactions. The aminomethyl group allows for further derivatization, enabling applications in pharmaceuticals, agrochemicals, and advanced material synthesis. Its structural properties contribute to improved binding affinity and metabolic stability in bioactive molecules. The compound’s high purity and well-defined reactivity profile make it suitable for precision chemical transformations. Careful handling is recommended due to potential reactivity of the amine and phenolic functionalities.

Phenol,3-(aminomethyl)-2,6-difluoro- structure

252664-91-8 structure

Product Name:Phenol,3-(aminomethyl)-2,6-difluoro-

CAS No:252664-91-8

MF:C₇H₇F₂NO

MW:159.133388757706

CID:246549

PubChem ID:10351955

Update Time:2025-05-21

Phenol,3-(aminomethyl)-2,6-difluoro- Chemical and Physical Properties

Names and Identifiers

- Phenol,3-(aminomethyl)-2,6-difluoro-
- Phenol, 3-(aminomethyl)-2,6-difluoro- (9CI)
- SCHEMBL14920108
- 252664-91-8
- 3-(Aminomethyl)-2,6-difluorophenol
- 3-Aminomethyl-2,6-difluoro-phenol
- ARLSXSJLCYMMDM-UHFFFAOYSA-N
- SB76270
- CHEMBL321931
- Inchi： 1S/C7H7F2NO/c8-5-2-1-4(3-10)6(9)7(5)11/h1-2,11H,3,10H2
- InChI Key： ARLSXSJLCYMMDM-UHFFFAOYSA-N
- SMILES： FC1C(=C(C=CC=1CN)F)O

Computed Properties

Exact Mass: 159.04957017g/mol
Monoisotopic Mass: 159.04957017g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 134
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.6
Topological Polar Surface Area: 46.2Å²

Phenol,3-(aminomethyl)-2,6-difluoro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A012000730-250mg	2,4-Difluoro-3-hydroxybenzylamine	252664-91-8	97%	250mg	$489.60	2023-09-02
Alichem	A012000730-500mg	2,4-Difluoro-3-hydroxybenzylamine	252664-91-8	97%	500mg	$855.75	2023-09-02
Alichem	A012000730-1g	2,4-Difluoro-3-hydroxybenzylamine	252664-91-8	97%	1g	$1579.40	2023-09-02

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on Phenol,3-(aminomethyl)-2,6-difluoro-

Phenol, 3-(Aminomethyl)-2,6-Difluoro- (CAS No. 252664-91-8)

Phenol, 3-(Aminomethyl)-2,6-Difluoro-, also known by its CAS registry number 252664-91-8, is a chemical compound with a unique structure and versatile applications. This compound belongs to the phenol family, characterized by its aromatic ring structure with hydroxyl and amino groups. The presence of fluorine atoms at the 2 and 6 positions of the phenol ring introduces distinct electronic and steric properties, making it a valuable compound in various fields such as pharmaceuticals, agrochemicals, and materials science.

The molecular formula of Phenol, 3-(Aminomethyl)-2,6-Difluoro- is C7H7F2NO. Its molecular weight is approximately 179.14 g/mol. The compound is synthesized through a series of reactions involving fluorination and amination steps. Recent advancements in synthetic chemistry have enabled more efficient and environmentally friendly methods for its production, reducing costs and minimizing waste.

In terms of physical properties, this compound exhibits a melting point of around 150°C and a boiling point of approximately 300°C under standard conditions. It is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various chemical processes where solubility and thermal stability are critical.

Phenol, 3-(Aminomethyl)-2,6-Difluoro- has gained significant attention in the pharmaceutical industry due to its potential as an intermediate in drug synthesis. Recent studies have explored its role in the development of novel anti-inflammatory agents and antiviral drugs. For instance, researchers have reported that this compound can act as a precursor for the synthesis of bioactive molecules with enhanced pharmacokinetic profiles.

In the field of agrochemistry, this compound has been investigated for its potential as a herbicide or fungicide. Its fluorinated structure contributes to improved stability and efficacy against various plant pathogens. A study published in 2023 highlighted its effectiveness in controlling fungal infections in crops without adverse effects on plant growth.

The material science sector has also benefited from the unique properties of Phenol, 3-(Aminomethyl)-2,6-Difluoro-. It has been used as a building block for the synthesis of advanced polymers with tailored mechanical and thermal properties. For example, researchers have developed high-performance thermoplastics incorporating this compound as a monomer component.

From an environmental perspective, the synthesis and application of this compound have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes to reduce energy consumption and hazardous by-products.

In conclusion, Phenol, 3-(Aminomethyl)-2,6-Difluoro- (CAS No. 252664-91-8) is a multifaceted chemical compound with promising applications across diverse industries. Its unique structure and functional groups make it an invaluable tool for researchers and manufacturers alike. As scientific research continues to uncover new possibilities for this compound, its role in advancing technology and improving quality of life will undoubtedly grow.